Cas no 19965-72-1 (2,6-dimethyl-4-phenylheptan-4-ol)

2,6-dimethyl-4-phenylheptan-4-ol structure
19965-72-1 structure
Product Name:2,6-dimethyl-4-phenylheptan-4-ol
CAS No:19965-72-1
MF:C15H24O
MW:220.350464820862
CID:1390870
PubChem ID:251341
Update Time:2025-04-20

2,6-dimethyl-4-phenylheptan-4-ol Chemical and Physical Properties

Names and Identifiers

    • 2,6-dimethyl-4-phenylheptan-4-ol
    • AC1L5JMY
    • AG-J-67772
    • NCIOpen2_003607
    • NSC71641
    • Diisobutyl-phenyl-carbinol
    • AC1Q76YR
    • CTK4E2853
    • AR-1D4981
    • AC1L5JMY; AG-J-67772; NCIOpen2_003607; NSC71641; Diisobutyl-phenyl-carbinol; AC1Q76YR; CTK4E2853; AR-1D4981;
    • DTXSID50290898
    • 19965-72-1
    • NSC-71641
    • Inchi: 1S/C15H24O/c1-12(2)10-15(16,11-13(3)4)14-8-6-5-7-9-14/h5-9,12-13,16H,10-11H2,1-4H3
    • InChI Key: NSUDIPWPRVFYDC-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)(CC(C)C)CC(C)C

Computed Properties

  • Exact Mass: 220.18282
  • Monoisotopic Mass: 220.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.93
  • Boiling Point: 263.5°Cat760mmHg
  • Flash Point: 116.7°C
  • Refractive Index: 1.496
  • PSA: 20.23
  • LogP: 3.96640
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